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Compound of Interest

Compound Name: 9-Phenanthreneacetonitrile

Cat. No.: B15176628 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide addresses the determination of the melting and boiling points of 9-
phenanthreneacetonitrile, a derivative of phenanthrene. While specific experimental values

for 9-phenanthreneacetonitrile are not readily available in the public domain, this paper

provides a comprehensive overview of the methodologies for determining these critical physical

properties for novel chemical entities. The physical properties of the parent compound,

phenanthrene, are provided for reference.

Physicochemical Data of Phenanthrene Derivatives
The melting and boiling points are fundamental physical properties that provide insights into the

purity and physical state of a compound under various temperatures. A sharp melting point

range, typically 1-2°C, is a good indicator of a pure crystalline solid.[1][2] Impurities tend to

lower and broaden the melting point range.[1][2]

As of the latest literature review, specific experimental data for the melting and boiling points of

9-phenanthreneacetonitrile could not be located. However, for the parent aromatic

hydrocarbon, phenanthrene, these values are well-established. This data is presented in Table

1 for reference and comparison.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

Phenanthrene C₁₄H₁₀ 178.23 98 - 100 340

Table 1: Physicochemical data for Phenanthrene.

Experimental Protocols for a Novel Compound
For a novel compound like 9-phenanthreneacetonitrile, the following established protocols

would be employed to determine its melting and boiling points.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

This is the most common method for determining the melting point of a crystalline solid.[1][3]

Sample Preparation: The solid sample must be thoroughly dried and in a fine powdered form

to ensure uniform heat transfer.[4] A small amount of the powdered sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of about 1-2 mm.[2][5]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Fisher-Johns apparatus, which contains a heated block and a thermometer or a

digital temperature sensor.[1][3]

Heating and Observation:

A preliminary determination can be made by heating the sample rapidly to get an

approximate melting point.[1]

For an accurate measurement, a fresh sample is heated to a temperature about 20°C

below the approximate melting point.[5] The heating rate is then slowed to 1-2°C per
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minute.[1][5]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.[1]

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

For a sufficient quantity of a liquid sample, the boiling point can be determined by distillation.[6]

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a thermometer, and a receiving flask.[6][7] The liquid sample is placed in the

round-bottom flask along with a few boiling chips to ensure smooth boiling.[6]

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Data Recording: The temperature is recorded when it becomes constant. This constant

temperature is the boiling point of the liquid.

Methodology: Thiele Tube Method

For small quantities of a liquid, the boiling point can be determined using a Thiele tube.[8][9]

Sample Preparation: A small amount of the liquid is placed in a small test tube (fusion tube).

A capillary tube, sealed at one end, is inverted and placed into the liquid.[8][9]

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid such as mineral oil.[8]

Heating and Observation: The Thiele tube is heated gently. As the temperature rises, a

stream of bubbles will emerge from the open end of the capillary tube.[9]
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Data Recording: The heating is stopped, and the liquid is allowed to cool. The temperature at

which the liquid just begins to enter the capillary tube is the boiling point.[8]

For compounds with very high boiling points, vacuum distillation may be employed to lower the

boiling point by reducing the pressure.[7]

Visualized Workflows and Concepts
To aid in the understanding of the characterization process and underlying principles, the

following diagrams are provided.

Characterization Workflow for a Novel Chemical Entity

Synthesis of Novel Compound

Purification (e.g., Recrystallization, Chromatography)

Purity Assessment

Structural Elucidation (e.g., NMR, Mass Spec)

Physical Characterization

Biological Activity Screening
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Click to download full resolution via product page

Caption: Workflow for the characterization of a new chemical entity.
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Caption: Effect of impurities on the melting point of a solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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